Cas no 96693-05-9 (4-n-Octyloxybromobenzene)

• Product Name: 4-n-Octyloxybromobenzene
• CAS No: 96693-05-9
• MF: C₁₄H₂₁BrO
• MW: 285.219943761826
• MDL: MFCD00043445
• CID: 91125
• PubChem ID: 145298
• Update Time: 2025-04-18

4-n-Octyloxybromobenzene Chemical and Physical Properties

Names and Identifiers

• 4-n-Octyloxybromobenzene
• 1-Bromo-4-octyloxybenzene
• p-Bromophenyl Octyl Ether
• 1-Bromo-4-(n-octyloxy)benzene
• 1-bromo-4-(octyloxy)benzene
• 1-bromo-4-octoxybenzene
• p-Bromo(octyloxy)benzene
• 1-(4-bromophenoxy)octane
• 3,5-di-tert-butylbromobenzene
• 4-bromo-1-n-octyloxybenzene
• 4-bromo-1-octyloxybenzene
• 4-octyloxy-bromobenzene
• 4-bromo-octyloxybenzene
• AS-62035
• DTXSID50242392
• 4-octyloxybromobenzene
• 1-Bromo-4-(octyloxy)benzene #
• MFCD00043445
• CS-0335827
• 4-Bromophenyl octyl ether
• 96693-05-9
• Benzene,1-bromo-4-(octyloxy)-
• SCHEMBL1102341
• (4-bromophenyl) octyl ether
• FT-0607512
• WDA69305
• AKOS009158092
• DB-080756
• DTXCID50164883

• MDL： MFCD00043445
• Inchi： 1S/C14H21BrO/c1-2-3-4-5-6-7-12-16-14-10-8-13(15)9-11-14/h8-11H,2-7,12H2,1H3
• InChI Key： UVBFFPZGOOKWNR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCCCCCCC

Computed Properties

• Exact Mass: 284.07800
• Monoisotopic Mass: 284.077578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.2±0.1 g/cm3
• Boiling Point: 135-137°C 0,5mm
• Flash Point: 135-137°C/0.5mm
• Refractive Index: 1.5180
• PSA: 9.23000
• LogP: 5.18840
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Solubility: Not determined

4-n-Octyloxybromobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/37/38